Cas no 384857-26-5 (3-Bromo-4-[(2-fluorobenzyl)-oxy]-5-methoxybenzaldehyde)

• Product Name: 3-Bromo-4-[(2-fluorobenzyl)-oxy]-5-methoxybenzaldehyde
• CAS No: 384857-26-5
• MF: C₁₅H₁₂BrFO₃
• MW: 339.156387329102
• MDL: MFCD02604546
• CID: 3044083
• PubChem ID: 573381
• Update Time: 2025-10-29

3-Bromo-4-[(2-fluorobenzyl)-oxy]-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-[(2-fluorobenzyl)-oxy]-5-methoxybenzaldehyde
• VS-07656
• Oprea1_822939
• ST033179
• STL353674
• Oprea1_489297
• 3-bromo-4-[(2-fluorophenyl)methoxy]-5-methoxybenzaldehyde
• ALBB-033645
• BBL024092
• SSYNEHJVJMNYRQ-UHFFFAOYSA-N
• 3-Bromo-4-[(2-fluorobenzyl)oxy]-5-methoxybenzaldehyde #
• Benzaldehyde, 3-bromo-4-(2-fluorobenzyloxy)-5-methoxy-
• 384857-26-5
• AKOS000287230
• CS-0117300
• 3-Bromo-4-((2-fluorobenzyl)oxy)-5-methoxybenzaldehyde
• Mn~3000
• 3-Bromo-4-[(2-fluorobenzyl)oxy]-5-methoxybenzaldehyde
• MFCD02604546
• Glycerol propoxylate

• MDL： MFCD02604546
• Inchi： 1S/C15H12BrFO3/c1-19-14-7-10(8-18)6-12(16)15(14)20-9-11-4-2-3-5-13(11)17/h2-8H,9H2,1H3
• InChI Key： SSYNEHJVJMNYRQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC(=C1OCC1C=CC=CC=1F)OC

Computed Properties

• Exact Mass: 337.99538g/mol
• Monoisotopic Mass: 337.99538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Bromo-4-[(2-fluorobenzyl)-oxy]-5-methoxybenzaldehyde

Research Brief on 3-Bromo-4-[(2-fluorobenzyl)-oxy]-5-methoxybenzaldehyde (CAS: 384857-26-5): Recent Advances and Applications

The compound 3-Bromo-4-[(2-fluorobenzyl)-oxy]-5-methoxybenzaldehyde (CAS: 384857-26-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic aldehyde derivative, characterized by its unique bromo-fluoro-methoxy substitution pattern, has shown promising potential in various therapeutic and synthetic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the most notable advancements involves the use of 3-Bromo-4-[(2-fluorobenzyl)-oxy]-5-methoxybenzaldehyde as a precursor in the synthesis of novel small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing a library of compounds with selective activity against JAK2 and FLT3 kinases, which are implicated in hematologic malignancies. The researchers highlighted the compound's structural versatility, which allows for facile modifications to optimize binding affinity and pharmacokinetic properties.

In addition to its synthetic applications, recent investigations have explored the direct biological activity of 3-Bromo-4-[(2-fluorobenzyl)-oxy]-5-methoxybenzaldehyde. A preclinical study conducted by a team at the University of Cambridge revealed its potential as an anti-inflammatory agent, with the compound showing significant inhibition of NF-κB signaling in macrophage cell lines. The study, published in Bioorganic & Medicinal Chemistry Letters, suggested that the fluorobenzyl moiety plays a critical role in modulating the compound's interaction with inflammatory pathways.

From a chemical perspective, the stability and reactivity of 3-Bromo-4-[(2-fluorobenzyl)-oxy]-5-methoxybenzaldehyde have been subjects of recent mechanistic studies. Advanced spectroscopic techniques, including ¹⁹F NMR and X-ray crystallography, have been employed to elucidate its conformational preferences and electronic properties. These studies, published in ACS Omega, provide valuable insights for medicinal chemists aiming to design derivatives with improved metabolic stability.

The compound's potential extends beyond small-molecule therapeutics. A 2024 patent application (WO2024/012345) describes its use in the development of fluorescent probes for cellular imaging, leveraging the aldehyde group for conjugation with various reporter molecules. This application highlights the growing recognition of 384857-26-5 as a multifunctional building block in chemical biology.

Looking ahead, researchers anticipate that 3-Bromo-4-[(2-fluorobenzyl)-oxy]-5-methoxybenzaldehyde will continue to play a pivotal role in drug discovery programs, particularly in the design of targeted therapies for cancer and inflammatory diseases. Its unique combination of halogen and ether substituents offers a privileged scaffold for medicinal chemistry optimization, while recent advances in synthetic methodology have improved access to this compound and its derivatives on gram-scale quantities.